trans-2-Hexenal trans-2-Hexenal (2E)-hexenal is a 2-hexenal in which the olefinic double bond has E configuration. It occurs naturally in a wide range of fruits, vegetables, and spices. It has a role as a flavouring agent, an antibacterial agent and a plant metabolite.
Brand Name: Vulcanchem
CAS No.: 6728-26-3
VCID: VC0146799
InChI: InChI=1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4+
SMILES: CCCC=CC=O
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol

trans-2-Hexenal

CAS No.: 6728-26-3

Reference Standards

VCID: VC0146799

Molecular Formula: C6H10O

Molecular Weight: 98.14 g/mol

trans-2-Hexenal - 6728-26-3

CAS No. 6728-26-3
Product Name trans-2-Hexenal
Molecular Formula C6H10O
Molecular Weight 98.14 g/mol
IUPAC Name (E)-hex-2-enal
Standard InChI InChI=1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4+
Standard InChIKey MBDOYVRWFFCFHM-SNAWJCMRSA-N
Isomeric SMILES CCC/C=C/C=O
SMILES CCCC=CC=O
Canonical SMILES CCCC=CC=O
Boiling Point 146.5 °C
Density 0.841-0.848
Physical Description Liquid
Pale yellow to colourless oily liquid; Strong fruity, green, vegetable-like aroma
Description (2E)-hexenal is a 2-hexenal in which the olefinic double bond has E configuration. It occurs naturally in a wide range of fruits, vegetables, and spices. It has a role as a flavouring agent, an antibacterial agent and a plant metabolite.
Solubility Soluble in propylene glycol and most fixed oils; Very slightly soluble in water
Soluble (in ethanol)
Synonyms (2E)-2-Hexenal; (E)-2-Hexenal; Leaf Aldehyde; (2E)-Hexenal; (E)-2-Hexen-1-al; Green Leaf Aldehyde; trans-2-Hexen-1-al
PubChem Compound 5281168
Last Modified Nov 11 2021
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